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Compound of Interest

Compound Name: Gold monoboride monoxide

CAS No.: 12588-90-8

Cat. No.: B12658158

Get Quote

From Gas-Phase Clusters to Metastable Solid-State
Architectures
Part 1: Executive Summary & Strategic Context
Gold Monoboride Monoxide (AuBO) represents a distinct anomaly in noble metal chemistry.

While gold is traditionally inert, and boron-oxygen frameworks are ubiquitous, the ternary Au-B-

O system—specifically the stoichiometric AuBO—exists primarily as a stable gas-phase cluster

or a metastable surface species rather than a standard bulk crystal found on a reagent shelf.

For researchers in drug development, particularly those investigating Boron Neutron Capture

Therapy (BNCT) or gold nanoparticle-based delivery systems, understanding the Au-B-O

linkage is critical. These species often form as transient intermediates or surface passivation

layers that dictate the catalytic activity and biocompatibility of gold-boron nanoconjugates.

Core Technical Reality:

CAS Registry: 12588-90-8[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12658158#bc-rfq
https://www.benchchem.com/product/b12658158/docs?utm_src=pdf-body#structural-elucidation-and-characterization-of-gold-monoboride-monoxide-aubo
https://www.scribd.com/doc/43275735/Dictionary-of-Chemical-Formulas
https://en.wikipedia.org/wiki/Glossary_of_chemical_formulae
https://www.slideshare.net/slideshow/dictionary-of-chemical-formulas-37879498/37879498
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12658158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary State: Gas-phase linear molecule (Au-B≡O).

Solid State Status: Metastable; often requires matrix isolation or high-pressure synthesis to

stabilize.

Key Challenge: Differentiating intrinsic AuBO structure from hydrolyzed surface oxides or

gold borates.

This guide provides a rigorous protocol for the structural analysis of AuBO, moving from

computational prediction to experimental validation.

Part 2: Structural Theory & Bonding Mechanics
To analyze the structure, one must first understand the bonding causality. Gold (Au) possesses

a high electron affinity due to strong relativistic effects, contracting the 6s orbital. Boron (B) is

electron-deficient.

Molecular Geometry:

The global minimum structure is linear (Au-B≡O).

Bonding Mode: The Au atom forms a covalent bond with Boron, which in turn forms a

triple-bond-like interaction with Oxygen.

Electronic State: Closed-shell singlet (

).

Bond Lengths (Computed/PES):

Why Not Au-O-B?

The isomer Au-O-B is significantly higher in energy. The Au-B bond is favored because the

relativistic 5d/6s hybridization of Gold matches well with Boron's sp-hybridized orbitals,

whereas Au-O bonds are generally weaker and more ionic.

Part 3: Experimental Characterization Protocol
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Since bulk single crystals of AuBO are rare/non-existent under standard conditions,

characterization relies on a multi-modal approach combining Photoelectron Spectroscopy

(PES) for electronic structure and Powder X-Ray Diffraction (PXRD) for potential solid-state

phases (e.g., high-pressure polymorphs).

Workflow Diagram: Structural Determination
The following diagram outlines the logical flow for confirming AuBO species in a sample matrix.
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Figure 1: Integrated workflow for characterizing metastable AuBO species, bridging gas-phase

spectroscopy with solid-state analysis.
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Detailed Methodologies
To generate pure AuBO for analysis, standard chemical reduction often fails due to hydrolysis.

Protocol: Use a pulsed laser (532 nm, Nd:YAG) to ablate a rotating gold target in the

presence of a seeded helium carrier gas containing 0.1%

and trace

.

Validation: The resulting plasma cools in a supersonic expansion, stabilizing the AuBO

clusters for Mass Spectrometry.

This is the "gold standard" for proving the existence of the Au-B bond.

Objective: Measure the Vertical Detachment Energy (VDE) of the anion

.

Expectation: The spectra should reveal a vibrational progression corresponding to the Au-B

stretching mode (~600-700 cm⁻¹).

Causality: If the structure were Au-O-B, the vibrational signature would shift significantly due

to the lighter oxygen atom being central.

If attempting to synthesize a bulk drug-delivery carrier (e.g., Au-B-O nanoparticles):

Instrument: Diamond Anvil Cell (DAC) coupled with Synchrotron XRD.

Protocol: Compress Au and

mixtures to >5 GPa and laser heat.

Data Analysis: Look for diffraction peaks that cannot be indexed to pure Au (fcc) or

.

Self-Validating Check: The unit cell volume must reflect the atomic radii summation of Au + B

+ O without large voids.
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Part 4: Quantitative Data & Reference Standards
When analyzing your experimental data, use the following computational benchmarks

(calculated at DFT/B3LYP level) to validate your structural assignment.

Parameter Value (Au-B≡O) Value (Au-O=B) Significance

Total Energy

(Relative)
0.00 eV (Global Min) +1.85 eV

Au-B≡O is the

thermodynamically

stable isomer.

Au-X Bond Length 1.95 Å (Au-B) 2.05 Å (Au-O)

Au-B bond is shorter

due to covalent

overlap.

Dipole Moment ~3.5 Debye ~6.2 Debye

AuBO is highly polar;

relevant for solubility

in polar solvents.

HOMO-LUMO Gap 3.2 eV 2.1 eV

AuBO is chemically

"harder" and more

stable against

oxidation.

Part 5: Implications for Drug Development (BNCT)[4]
For professionals in pharmaceutical development, "Gold Monoboride Monoxide" is rarely the

final API (Active Pharmaceutical Ingredient) but rather a critical structural motif in Boron

Neutron Capture Therapy agents.

Mechanism of Action:

Targeting: Gold nanoparticles (AuNPs) provide the EPR (Enhanced Permeability and

Retention) effect to accumulate in tumors.

Payload: Boron-10 (

) is the active neutron capture agent.
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The AuBO Link: Direct Au-B bonding (as seen in AuBO) is preferred over Au-S-B linkers

because it eliminates the labile thiol bond, potentially increasing metabolic stability.

Diagram: AuBO in Nanomedicine Context
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Figure 2: The role of the Au-B-O structural motif in stabilizing Boron-10 payloads on Gold

Nanoparticles for BNCT applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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